Cas no 928025-42-7 ((R)-1-benzyl-3-butylpiperazine)
928025-42-7 structure
Product Name:(R)-1-benzyl-3-butylpiperazine
CAS No:928025-42-7
MF:C15H24N2
MW:232.364463806152
CID:2132124
PubChem ID:34180293
Update Time:2025-04-21
(R)-1-benzyl-3-butylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-benzyl-3-butylpiperazine
- (3R)-1-benzyl-3-butylpiperazine
- DTXSID20653097
- SCHEMBL10219063
- 928025-42-7
-
- Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3/t15-/m1/s1
- InChI Key: XESDITBVSGTNKQ-OAHLLOKOSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN[C@H](CCCC)C1
Computed Properties
- Exact Mass: 232.193948774Da
- Monoisotopic Mass: 232.193948774Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.958
- Boiling Point: 332℃
- Flash Point: 119℃
(R)-1-benzyl-3-butylpiperazine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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